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Compound of Interest

Compound Name: 3-Bromo-N-methylbenzylamine

Cat. No.: B151466 Get Quote

InChIKey: QCEANFBGRBLXHN-UHFFFAOYSA-N

This technical guide provides a consolidated overview of the key chemical and physical

properties of 3-Bromo-N-methylbenzylamine, intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 3-Bromo-N-methylbenzylamine.

Property Value

Molecular Formula C8H10BrN

Molecular Weight 200.08 g/mol

CAS Number 67344-77-8

InChI
1S/C8H10BrN/c1-10-6-7-3-2-4-8(9)5-7/h2-

5,10H,6H2,1H3

SMILES String CNCc1cccc(Br)c1

Boiling Point 231-232 °C (lit.)

Density 1.461 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.5650 (lit.)

Assay Purity 97%
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Experimental Protocols
While specific, detailed experimental protocols for the use of 3-Bromo-N-methylbenzylamine
in complex biological assays are not readily available in public literature, its synthesis and

purification would follow standard organic chemistry methodologies. A generalized synthetic

approach would involve the reductive amination of 3-bromobenzaldehyde with methylamine.

General Synthetic Workflow:

Reaction Setup: 3-bromobenzaldehyde and an excess of methylamine are dissolved in a

suitable solvent (e.g., methanol, ethanol).

Reductive Amination: A reducing agent, such as sodium borohydride, is added portion-wise

to the reaction mixture at a controlled temperature (e.g., 0 °C to room temperature).

Quenching: After the reaction is complete, it is quenched by the addition of water.

Extraction: The product is extracted from the aqueous layer using an organic solvent (e.g.,

ethyl acetate, dichloromethane).

Purification: The crude product is purified using techniques such as column chromatography

on silica gel.

Characterization: The final product is characterized using methods like NMR spectroscopy,

mass spectrometry, and IR spectroscopy to confirm its identity and purity.

Data and Identifier Relationship
The following diagram illustrates the relationship between the chemical structure and its various

identifiers and properties.
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Identifier and Property Relationship for 3-Bromo-N-methylbenzylamine

Chemical Structure

Identifiers Physicochemical Properties

3-Bromo-N-methylbenzylamine

InChIKey

QCEANFBGRBLXHN-UHFFFAOYSA-N

InChI

1S/C8H10BrN/c1-10-6-7-3-2-4-8(9)5-7/h2-5,10H,6H2,1H3

SMILES

CNCc1cccc(Br)c1

CAS Number

67344-77-8

Molecular Formula

C8H10BrN

Boiling Point

231-232 °C

Density

1.461 g/mL

Molecular Weight

200.08 g/mol

Click to download full resolution via product page

Caption: Identifier and property relationships.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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